Cas no 1073549-11-7 (TD-0212 TFA)

• Product Name: TD-0212 TFA
• CAS No: 1073549-11-7
• MF: C₃₀H₃₅F₄N₃O₆S
• MW: 641.67402100563
• CID: 4738797
• PubChem ID: 145925648
• Update Time: 2025-07-19

TD-0212 TFA Chemical and Physical Properties

Names and Identifiers

• (S)-4'-((2-Ethoxy-4-ethyl-5-((2-mercapto-4-methylpentanamido)methyl)-1H-imidazol-1-yl)methyl)-3'-fluoro-[1,1'-biphenyl]-2-carboxylic acid compound with 2,2,2-trifluoroacetic acid (1:1)
• TD-0212 (Tfa)
• TD-0212 TFA
• CS-0103414
• AT22424
• 2-[4-[[2-ethoxy-4-ethyl-5-[[[(2S)-4-methyl-2-sulfanylpentanoyl]amino]methyl]imidazol-1-yl]methyl]-3-fluorophenyl]benzoic acid;2,2,2-trifluoroacetic acid
• HY-114412A
• 1073549-11-7
• TD-0212?
• DA-58371
• MS-30923
• AKOS040740203

• Inchi： 1S/C28H34FN3O4S.C2HF3O2/c1-5-23-24(15-30-26(33)25(37)13-17(3)4)32(28(31-23)36-6-2)16-19-12-11-18(14-22(19)29)20-9-7-8-10-21(20)27(34)35;3-2(4,5)1(6)7/h7-12,14,17,25,37H,5-6,13,15-16H2,1-4H3,(H,30,33)(H,34,35);(H,6,7)/t25-;/m0./s1
• InChI Key： HYFVVNVEHLLCLR-UQIIZPHYSA-N
• SMILES： S[C@H](C(NCC1=C(CC)N=C(N1CC1C=CC(C2C=CC=CC=2C(=O)O)=CC=1F)OCC)=O)CC(C)C.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 641.21826967g/mol
• Monoisotopic Mass: 641.21826967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 12
• Complexity: 828
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132

Additional information on TD-0212 TFA

Research Brief on TD-0212 TFA (CAS: 1073549-11-7) in Chemical Biology and Pharmaceutical Applications

TD-0212 TFA (CAS: 1073549-11-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties and mechanism of action, has shown promising potential in targeting specific biological pathways relevant to various diseases. The latest studies highlight its role as a potent inhibitor of certain kinase enzymes, which are critical in cellular signaling processes associated with cancer, inflammatory disorders, and neurodegenerative conditions.

Recent research efforts have focused on elucidating the molecular interactions of TD-0212 TFA with its target proteins. Advanced techniques such as X-ray crystallography and molecular docking simulations have been employed to map the binding sites and affinity of this compound. These studies reveal that TD-0212 TFA exhibits high selectivity and efficacy, making it a strong candidate for further drug development. Preliminary in vitro and in vivo experiments have demonstrated its ability to modulate key signaling pathways, leading to reduced proliferation of cancer cells and attenuation of inflammatory responses.

One of the most significant findings in recent studies is the compound's pharmacokinetic profile. TD-0212 TFA has shown favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its transition from preclinical to clinical stages. Additionally, its stability under physiological conditions and low toxicity profile further enhance its potential as a therapeutic agent. Researchers are now exploring its synergistic effects with existing drugs to improve treatment outcomes in complex diseases.

Despite these promising results, challenges remain in optimizing the formulation and delivery of TD-0212 TFA. Current investigations are addressing issues related to bioavailability and targeted delivery to specific tissues. Innovative approaches such as nanoparticle-based carriers and prodrug strategies are being tested to overcome these limitations. Furthermore, ongoing clinical trials are expected to provide critical data on its safety and efficacy in human subjects, paving the way for regulatory approvals.

In conclusion, TD-0212 TFA represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique properties and promising preclinical results position it as a potential breakthrough therapy for a range of diseases. Continued research and development efforts will be essential to fully realize its therapeutic potential and bring it to the market. This brief underscores the importance of TD-0212 TFA in modern drug discovery and highlights the need for interdisciplinary collaboration to accelerate its clinical translation.